Cas no 7469-20-7 ( )

• Product Name: &nbsp
• CAS No: 7469-20-7
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 979886
• PubChem ID: 344424
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• prop-2-enyl N-[2-[(1-amino-1-oxopropan-2-yl)amino]-2-oxoethyl]carbamate
• AC1L80IN
• NSC401320
• NSC-401320
• N-{[(Prop-2-en-1-yl)oxy]carbonyl}glycylalaninamide
• 7469-20-7
• DTXSID00322471
•  

• Inchi： 1S/C9H15N3O4/c1-3-4-16-9(15)11-5-7(13)12-6(2)8(10)14/h3,6H,1,4-5H2,2H3,(H2,10,14)(H,11,15)(H,12,13)
• InChI Key： BQKMDDJVUMNEQN-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC=C)NC(C(N)=O)C

Computed Properties

• Exact Mass: 229.10635
• Monoisotopic Mass: 229.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.52
• LogP: 0.37070